Cas no 2229581-27-3 (4-cyclopropyl-3,3-difluorobutanoic acid)

• Product Name: 4-cyclopropyl-3,3-difluorobutanoic acid
• CAS No: 2229581-27-3
• MF: C₇H₁₀F₂O₂
• MW: 164.149909496307
• CID: 6194724
• PubChem ID: 165844308
• Update Time: 2025-06-12

4-cyclopropyl-3,3-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-3,3-difluorobutanoic acid
• 2229581-27-3
• EN300-1946163

• Inchi： 1S/C7H10F2O2/c8-7(9,4-6(10)11)3-5-1-2-5/h5H,1-4H2,(H,10,11)
• InChI Key： GEDAVSBQJCODQR-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(CC1CC1)F

Computed Properties

• Exact Mass: 164.06488588g/mol
• Monoisotopic Mass: 164.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-cyclopropyl-3,3-difluorobutanoic acid

Recent Advances in the Study of 4-cyclopropyl-3,3-difluorobutanoic acid (CAS: 2229581-27-3)

4-cyclopropyl-3,3-difluorobutanoic acid (CAS: 2229581-27-3) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This fluorinated carboxylic acid derivative has shown promising potential in various applications, including drug discovery, medicinal chemistry, and agrochemical development. Recent studies have focused on its unique physicochemical properties, synthetic pathways, and biological activities, making it a valuable target for further investigation.

The synthesis of 4-cyclopropyl-3,3-difluorobutanoic acid has been optimized in recent years, with several research groups reporting efficient and scalable methods. A notable study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic approach that significantly improved the yield and purity of the compound. The study highlighted the importance of the cyclopropyl and difluoromethyl groups in modulating the compound's reactivity and stability, which are critical for its applications in drug design.

In terms of biological activity, 4-cyclopropyl-3,3-difluorobutanoic acid has been investigated as a potential inhibitor of key enzymes involved in metabolic pathways. For instance, a recent preprint on bioRxiv (2024) demonstrated its efficacy in targeting fatty acid synthase (FASN), an enzyme implicated in cancer cell proliferation. The study reported that the compound exhibited selective inhibition of FASN with minimal off-target effects, suggesting its potential as a therapeutic agent for oncology applications.

Furthermore, the compound's role in agrochemical research has also been explored. A study published in Pest Management Science (2023) investigated its use as a precursor for the development of novel herbicides. The researchers found that derivatives of 4-cyclopropyl-3,3-difluorobutanoic acid displayed potent herbicidal activity against a broad spectrum of weeds, with improved environmental safety profiles compared to conventional herbicides.

Despite these advancements, challenges remain in the widespread adoption of 4-cyclopropyl-3,3-difluorobutanoic acid. Issues such as scalability, cost-effectiveness, and regulatory approval need to be addressed. However, ongoing research and collaborations between academia and industry are expected to overcome these hurdles, paving the way for its commercialization and application in various fields.

In conclusion, 4-cyclopropyl-3,3-difluorobutanoic acid (CAS: 2229581-27-3) represents a versatile and promising compound with diverse applications in chemical biology and pharmaceutical research. Continued exploration of its synthetic routes, biological activities, and potential derivatives will undoubtedly contribute to its growing significance in the scientific community.